2-(Acetylamino)phenyl 2-ethoxybenzoate

• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: (2-acetamidophenyl) 2-ethoxybenzoate
• InChI: InChI=1S/C17H17NO4/c1-3-21-15-10-6-4-8-13(15)17(20)22-16-11-7-5-9-14(16)18-12(2)19/h4-11H,3H2,1-2H3,(H,18,19)
• InChI Key: CWLGLLRCMRBVLV-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)OC2=CC=CC=C2NC(=O)C

Description

2-(Acetylamino)phenyl 2-ethoxybenzoate is an organic ester compound characterized by a benzoate backbone substituted with an ethoxy group at the 2-position and an acetylated amino group attached to a phenyl ring.

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties of Selected Compounds

Compound	Substituents	Molecular Weight	Key Functional Groups	Notable Properties
2-(Acetylamino)phenyl 2-ethoxybenzoate	Phenyl-2-ethoxybenzoate, Acetylamino	~313.3 (estimated)	Ester, Ethoxy, Acetylamino	Moderate lipophilicity, H-bonding
Ethyl 2-methoxybenzoate	Ethyl ester, 2-methoxy	180.20	Ester, Methoxy	Soluble in ethanol, low volatility
2-Methoxyphenyl Acetate	Phenyl acetate, 2-methoxy	166.18	Ester, Methoxy	Higher volatility, ester stability
Ethyl 2-(diethylamino)-2-phenylacetate	Diethylamino, Phenylacetate	263.33	Ester, Tertiary amine	Basic character, enhanced solubility in polar solvents

Key Observations:

• Ethoxy vs.
• Acetylamino Group: Unlike unmodified amino groups (prone to oxidation or metabolism), the acetylamino moiety improves metabolic stability, a feature critical in drug design .
• Ester Reactivity : The benzoate ester is less hydrolytically stable than aliphatic esters (e.g., 2-Methoxyphenyl Acetate) due to aromatic electron-withdrawing effects, requiring formulation adjustments for prolonged activity .

Spectroscopic and Analytical Profiles

• IR and NMR: The ethoxy and acetylamino groups produce distinct signals in IR (C=O stretch ~1700 cm⁻¹) and NMR (ethoxy CH₂ at ~1.3 ppm, acetyl CH₃ at ~2.1 ppm), similar to Ethyl 2-methoxybenzoate but with additional peaks from the acetylamino phenyl ring .
• Mass Spectrometry : Fragmentation patterns would resemble other benzoate esters, with dominant peaks corresponding to the loss of ethoxy (–OCH₂CH₃) and acetyl (–NHCOCH₃) groups .

Research Findings and Trends

• Solubility : The ethoxy group enhances organic solvent solubility compared to polar derivatives (e.g., 2-Hydroxyethyl Acetate ), critical for industrial synthesis.
• Stability : Accelerated stability studies of analogous compounds suggest that the target compound may require storage under anhydrous conditions to prevent ester hydrolysis .
• Regulatory Considerations : JECFA and FCC standards for Ethyl 2-methoxybenzoate highlight the importance of purity thresholds (e.g., acid value <1.0 mg KOH/g), which likely apply to the target compound in commercial settings.